![molecular formula C13H28O4 B3029157 Propanol, [2-(2-butoxymethylethoxy)methylethoxy]- CAS No. 55934-93-5](/img/structure/B3029157.png)
Propanol, [2-(2-butoxymethylethoxy)methylethoxy]-
Overview
Description
Propanol, [2-(2-butoxymethylethoxy)methylethoxy]-, is a chemical compound that is widely used in scientific research and laboratory experiments. It is a colorless, volatile liquid with a slightly sweet smell and a boiling point of 91.3°C. Propanol is a useful reagent for organic synthesis due to its relatively low reactivity and its ability to form stable complexes with other reagents. It is also used in a variety of other applications, from solvents to surfactants and from fuel additives to pharmaceuticals.
Scientific Research Applications
- (2-butoxymethylethoxy)propanol serves as a solvent and reaction medium due to its moderate polarity and ability to dissolve both polar and nonpolar compounds. Researchers use it in organic synthesis, polymerization reactions, and extraction processes .
- In the paint and coating industry, this compound acts as a coalescent agent. It enhances film formation by promoting the fusion of latex particles during drying. As a result, it improves the durability and appearance of coatings .
- Researchers incorporate (2-butoxymethylethoxy)propanol into surfactant formulations. It acts as a hydrophobic modifier, enhancing the stability and performance of emulsions, detergents, and cleaning products .
- The compound finds use in ink formulations, especially in water-based inks. It aids in pigment dispersion, viscosity control, and print quality .
- Due to its solubility in water and organic solvents, (2-butoxymethylethoxy)propanol appears in cosmetic and personal care products. It contributes to product stability, texture, and skin feel .
- Researchers utilize this compound to fine-tune the HLB of formulations. It helps achieve the desired balance between water and oil solubility in emulsions and creams .
- Its oxygen atoms act as hydrogen bond acceptors, making it valuable in supramolecular chemistry. Researchers explore its interactions with other molecules, including host-guest systems and self-assembled structures .
- While limited, there’s ongoing research into potential biomedical applications. These include drug delivery systems, tissue engineering, and biocompatible materials. However, further studies are needed to fully explore these possibilities .
Solvent and Reaction Medium
Coalescent Agent in Paints and Coatings
Hydrophobic Modifier in Surfactants
Ink and Printing Applications
Cosmetic and Personal Care Products
Hydrophilic-Lipophilic Balance (HLB) Adjuster
Hydrogen Bond Acceptor in Supramolecular Chemistry
Biomedical Applications (Exploratory)
properties
IUPAC Name |
3-[2-(5-ethoxypentan-2-yloxy)ethoxy]-2-methylpropan-1-ol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H28O4/c1-4-15-7-5-6-13(3)17-9-8-16-11-12(2)10-14/h12-14H,4-11H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QVIFIIFBFORLSL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCCC(C)OCCOCC(C)CO |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H28O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid |
Source
|
| Record name | Propanol, [2-(2-butoxymethylethoxy)methylethoxy]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Product Name |
Propanol, [2-(2-butoxymethylethoxy)methylethoxy]- | |
CAS RN |
55934-93-5 |
Source
|
| Record name | Propanol, [2-(2-butoxymethylethoxy)methylethoxy]- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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